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Compound of Interest

Compound Name: 4-Bromobenzonitrile

Cat. No.: B114466 Get Quote

CAS Number: 623-00-7

This technical guide provides an in-depth overview of 4-Bromobenzonitrile, a versatile

aromatic nitrile compound with significant applications in organic synthesis, particularly in the

development of pharmaceuticals and advanced materials. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis, offering detailed information on its properties, synthesis, and reactivity, along with

key experimental protocols.

Chemical and Physical Properties
4-Bromobenzonitrile, also known as p-bromobenzonitrile, is a white to light yellow crystalline

solid at room temperature.[1] It is characterized by a benzene ring substituted with a bromine

atom and a nitrile group at the para position. This substitution pattern imparts specific reactivity

to the molecule, making it a valuable building block in synthetic chemistry.

The key physical and chemical properties of 4-Bromobenzonitrile are summarized in the table

below for easy reference and comparison.
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Property Value References

CAS Number 623-00-7 [1][2][3][4]

Molecular Formula C₇H₄BrN [1][2][3]

Molecular Weight 182.02 g/mol [2][3][4]

Appearance
White to light yellow crystalline

solid/powder
[1][5]

Melting Point 110-115 °C (lit.) [6][7]

Boiling Point 235-237 °C (lit.) [6][7]

Solubility

Very slightly soluble in water

(0.2 g/L). Soluble in alcohol

and ether.

[6][8]

EC Number 210-764-9 [4][9]

MDL Number MFCD00001811 [4][9]

Beilstein Registry Number 2041518 [4][9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
Bromobenzonitrile. Various spectroscopic techniques are employed to confirm its structure.

¹H NMR: The proton NMR spectrum of 4-Bromobenzonitrile typically shows two doublets in

the aromatic region, corresponding to the two sets of equivalent aromatic protons.[10]

¹³C NMR: The carbon NMR spectrum provides information about the carbon framework of

the molecule.[11]

Infrared (IR) Spectroscopy: The IR spectrum of 4-Bromobenzonitrile exhibits a

characteristic strong absorption band for the nitrile (C≡N) stretching vibration.[12]

Mass Spectrometry (MS): Mass spectral analysis can be used to determine the molecular

weight and fragmentation pattern of the compound.[11]
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Synthesis of 4-Bromobenzonitrile
A common laboratory-scale synthesis of 4-Bromobenzonitrile involves the dehydration of 4-

bromobenzaldehyde oxime. The following is a representative experimental protocol.

Experimental Protocol: Synthesis from 4-
Bromobenzaldehyde
This two-step procedure involves the formation of the oxime followed by its conversion to the

nitrile.

Step 1: Synthesis of p-Bromobenzaldehyde Oxime

In a flask equipped with a stirrer, condenser, and thermometer, combine 4-

bromobenzaldehyde, hydroxylamine hydrochloride, and water in an appropriate molar ratio.

[2]

Heat the mixture with stirring at 70-75°C for 1 hour.[2]

After the reaction is complete, cool the mixture.[2]

Filter the resulting solid and dry it to obtain p-bromobenzaldehyde oxime.[2]

Step 2: Synthesis of 4-Bromobenzonitrile

In a flask equipped with a stirrer, condenser, and thermometer, add the dried p-

bromobenzaldehyde oxime and formic acid.[2]

Stir the mixture and heat it to reflux for 1.5 hours.[2]

After cooling, filter the mixture and wash the solid product with water until it is neutral.[2]

Dry the solid to yield 4-Bromobenzonitrile.[2]
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Step 1: Oxime Formation

Step 2: Dehydration to Nitrile

4-Bromobenzaldehyde Reaction at 70-75°C

Hydroxylamine
Hydrochloride

p-Bromobenzaldehyde
Oxime

RefluxFormic Acid 4-Bromobenzonitrile

Click to download full resolution via product page

Synthesis of 4-Bromobenzonitrile from 4-Bromobenzaldehyde.

Reactivity and Applications in Organic Synthesis
4-Bromobenzonitrile is a valuable intermediate in a variety of organic transformations,

primarily due to the reactivity of the bromine atom and the nitrile group. The bromine atom can

be readily displaced or participate in cross-coupling reactions, while the nitrile group can be

hydrolyzed, reduced, or converted to other functional groups.

Cross-Coupling Reactions
4-Bromobenzonitrile is an excellent substrate for palladium-catalyzed cross-coupling

reactions, such as the Suzuki and Sonogashira reactions. These reactions are fundamental in

the construction of biaryl and aryl-alkyne frameworks, which are common motifs in

pharmaceuticals and functional materials.

Suzuki Coupling: This reaction involves the coupling of 4-Bromobenzonitrile with a boronic

acid or ester in the presence of a palladium catalyst and a base to form a C-C bond. For

example, the reaction with phenylboronic acid yields 4-cyanobiphenyl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b114466?utm_src=pdf-body-img
https://www.benchchem.com/product/b114466?utm_src=pdf-body
https://www.benchchem.com/product/b114466?utm_src=pdf-body
https://www.benchchem.com/product/b114466?utm_src=pdf-body
https://www.benchchem.com/product/b114466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonogashira Coupling: This reaction couples 4-Bromobenzonitrile with a terminal alkyne, also

using a palladium catalyst, typically with a copper(I) co-catalyst, to form an aryl-alkyne.

Experimental Protocol: General Procedure for Suzuki-
Miyaura Coupling

In a reaction vessel, dissolve 4-Bromobenzonitrile and the desired boronic acid (typically

1.1-1.5 equivalents) in a suitable solvent (e.g., a mixture of toluene, ethanol, and water).

Add a palladium catalyst (e.g., Pd(PPh₃)₄, typically 1-5 mol%) and a base (e.g., Na₂CO₃ or

K₂CO₃, typically 2-3 equivalents).

Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30

minutes.

Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or

GC-MS.

Upon completion, cool the reaction to room temperature and perform an aqueous workup.

Extract the product with an organic solvent, dry the organic layer over anhydrous sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization.
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General workflow for a Suzuki-Miyaura coupling reaction.
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Safety and Handling
4-Bromobenzonitrile is considered a hazardous substance and should be handled with

appropriate safety precautions.[13] It is harmful if swallowed, in contact with skin, and causes

serious eye irritation.[14][15] It is also harmful to aquatic life with long-lasting effects.[14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[14]

Skin Protection: Wear protective gloves and impervious clothing.[14]

Respiratory Protection: Use a suitable respirator if dust is generated or exposure limits are

exceeded.[14]

Handling and Storage:

Handle in a well-ventilated area.[15]

Avoid formation of dust.[15]

Keep containers securely sealed when not in use.[13]

Store in a dry, cool, and well-ventilated place.[15]

Incompatible with strong oxidizing agents, strong bases, and strong acids.[13][16]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this compound.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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